3-methyl-4,4-diphenyl-N-(2-phenylethyl)butan-2-amine

• Molecular Formula: C25H29N
• Molecular Weight: 343.5 g/mol
• IUPAC Name: 3-methyl-4,4-diphenyl-N-(2-phenylethyl)butan-2-amine
• InChI: InChI=1S/C25H29N/c1-20(21(2)26-19-18-22-12-6-3-7-13-22)25(23-14-8-4-9-15-23)24-16-10-5-11-17-24/h3-17,20-21,25-26H,18-19H2,1-2H3
• InChI Key: VUZGHCOZWVELNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)NCCC1=CC=CC=C1)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

(3-methyl-4,4-diphenylbutan-2-yl)(2-phenylethyl)amine is a complex organic compound characterized by its unique structural features

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-methyl-4,4-diphenylbutan-2-yl)(2-phenylethyl)amine typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Common reagents used in these reactions include alkyl halides, amines, and catalysts such as palladium or platinum. The reaction conditions, including temperature, pressure, and solvent choice, are carefully controlled to optimize yield and purity.

Industrial Production Methods

In an industrial setting, the production of (3-methyl-4,4-diphenylbutan-2-yl)(2-phenylethyl)amine may involve large-scale chemical reactors and continuous flow processes. These methods are designed to maximize efficiency and minimize waste. The use of automated systems and advanced analytical techniques ensures consistent quality and adherence to regulatory standards.

Chemical Reactions Analysis

Types of Reactions

(3-methyl-4,4-diphenylbutan-2-yl)(2-phenylethyl)amine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction typically produces alcohols or amines.

Scientific Research Applications

(3-methyl-4,4-diphenylbutan-2-yl)(2-phenylethyl)amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential effects on cellular processes and signaling pathways.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.